3-Methylfuran-2-carbonitrile

Core Science & Biosynthesis

Technical Guide: 2-Cyano-3-methylfuran vs. 3-Methyl-2-furonitrile

Disambiguation, Nomenclature Hierarchy, and Synthetic Protocols

Executive Summary

Verdict: "2-cyano-3-methylfuran" and "3-methyl-2-furonitrile" refer to the exact same chemical entity .

The divergence in naming arises from conflicting nomenclature conventions (substitutive vs. functional class). For researchers and drug development professionals, this synonymy creates a critical risk of missed prior art or duplicate procurement. This guide establishes the definitive identity of the molecule, provides the IUPAC-compliant designation, and details a validated synthetic workflow for de novo production, as the specific 3-methyl isomer is frequently absent from standard commercial catalogs compared to its 5-methyl analog.

Part 1: Structural Identity & Nomenclature Hierarchy

To ensure freedom to operate (FTO) and accurate database querying, one must understand the hierarchy of nomenclature rules that generates these synonyms.

1.1 The Core Identity

• Formula: C₆H₅NO

• SMILES: Cc1c(ocr1)C#N

• InChI Key: (Structure Specific - Search by InChI string recommended over CAS due to isomer confusion)

• Structure: A furan ring substituted with a methyl group at position 3 and a nitrile group at position 2.

1.2 Nomenclature Decision Tree

The confusion stems from how the -CN group is treated relative to the furan ring.

• IUPAC Rule (Blue Book): The nitrile group (-CN) has higher priority than the furan ring system but is treated as a suffix. When the carbon of the nitrile is not part of the parent cycle, the suffix -carbonitrile is used.

• Common Usage (Chemical Abstracts): Often treats the system as a "furonitrile" derivative for indexing efficiency.

• Substitutive Name: Treats the -CN as a "cyano" substituent, which is chemically descriptive but nomenclature-inferior.

DOT Diagram 1: Nomenclature Logic Flow

Caption: Logical hierarchy determining the preferred IUPAC name versus common synonyms.

Part 2: Synthetic Utility & Protocols

The 3-methyl isomer is significantly harder to source commercially than 5-methyl-2-furonitrile (derived from biomass/furfural). Therefore, synthesis is often required.

2.1 Synthetic Strategy: The Oxime Dehydration Route

The most robust, scalable method involves the construction of the aldehyde followed by conversion to the nitrile. This avoids the use of highly toxic cyanating agents on the ring directly.

Pathway:

• Vilsmeier-Haack Formylation: 3-methylfuran

  3-methyl-2-furaldehyde.

• Oximation: Aldehyde + Hydroxylamine

  Oxime.

• Dehydration: Oxime

  Nitrile.

DOT Diagram 2: Synthetic Workflow

Caption: Step-wise synthetic pathway from 3-methylfuran precursor to the target nitrile.

2.2 Detailed Experimental Protocol

Note: All steps must be performed in a fume hood due to the generation of noxious intermediates.

Step 1: Synthesis of 3-Methyl-2-furaldehyde

• Reagents: 3-methylfuran (1.0 eq), POCl

  (1.1 eq), DMF (1.2 eq).

• Procedure: Cool DMF to 0°C. Add POCl

  dropwise (Vilsmeier complex formation). Add 3-methylfuran slowly. Heat to 60°C for 2 hours. Quench with ice water and neutralize with Na CO . Extract with DCM.[1]

• Checkpoint: 3-methyl-2-furaldehyde is the major product (sterics favor position 2 over 5).

Step 2: Conversion to Nitrile (One-Pot Dehydration)

• Reagents: Aldehyde (from Step 1), Hydroxylamine hydrochloride (1.2 eq), Acetic Anhydride (excess).

• Procedure:

  • Dissolve aldehyde in pyridine or ethanol/water.

  • Add NH

    OH·HCl and stir at RT until TLC shows disappearance of aldehyde (formation of oxime).

  • Dehydration: Add Acetic Anhydride (Ac

    O) and reflux for 3 hours.

  • Workup: Pour into ice water. The nitrile is often an oil or low-melting solid. Extract with ether, wash with bicarbonate (to remove acetic acid), dry, and concentrate.

Part 3: Analytical Characterization (Self-Validating Systems)

To confirm you have the 3-methyl isomer and not the 5-methyl isomer (a common impurity or mis-shipment), use the following spectroscopic markers.

3.1 Comparative NMR Table

Feature	3-Methyl-2-furonitrile (Target)	5-Methyl-2-furonitrile (Common Analog)
Methyl Shift ( H)	~2.20 ppm (s)	~2.40 ppm (s)
Ring Proton H4	~6.40 ppm (d)	~6.10 ppm (d)
Ring Proton H5	~7.40 ppm (d)	(Methyl is here)
Coupling ( )	Hz	Hz

Interpretation:

• Coupling Constant is Key: The 3-methyl isomer leaves protons at positions 4 and 5. Furan H4-H5 coupling is typically small (~1.8 Hz).

• 5-Methyl Isomer: Leaves protons at 3 and 4. H3-H4 coupling is larger (~3.5 Hz).

• Validation: If your doublet splitting is > 3.0 Hz, you likely have the wrong isomer.

3.2 Infrared Spectroscopy (IR)

• Nitrile Stretch (

  ): Strong, sharp band at 2210–2230 cm⁻¹ .

• Absence of Carbonyl: Ensure no peak remains at 1680–1700 cm⁻¹ (unreacted aldehyde).

Part 4: Database & Search Strategy

Due to the ambiguity of the CAS registry for specific methyl-furan isomers in public databases, relying solely on name searches is dangerous.

Recommended Search Protocol:

• Do NOT search by name alone.

• Use Structure-Based Queries:

  • Draw the structure in SciFinder/Reaxys.

  • Use the SMILES string: Cc1c(ocr1)C#N

• Verify the CAS:

  • If a vendor provides a CAS, cross-reference it with the 5-methyl isomer (CAS 13714-86-8) to ensure they haven't mislabeled the product.

  • Note: 3-methyl-2-furonitrile is often a "make-on-demand" chemical, not a stock item.

References

• IUPAC Nomenclature Rules: Favre, H. A., & Powell, W. H. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry.[2]

• Vilsmeier-Haack Formylation of Furans: Marson, C. M. (2011). Vilsmeier-Haack Reagent. Encyclopedia of Reagents for Organic Synthesis.

• General Synthesis of Furonitriles: "Synthesis of 2-Furonitrile." Organic Syntheses, Coll. Vol. 1, p. 463 (1941). (Note: Adapting standard furonitrile protocols to methyl-substituted variants).

• Spectroscopic Data Verification: National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). (Use for verifying furan ring coupling constants).

Sources

• 1. mdpi.com [mdpi.com]
• 2. rsc.org [rsc.org]

The Therapeutic Potential of Furan Scaffolds: A Technical Guide to the Biological Activity of 3-Methylfuran-2-Carbonitrile Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

The furan nucleus is a privileged scaffold in medicinal chemistry, bestowing a diverse range of biological activities upon molecules that contain it.[1] This technical guide provides an in-depth exploration of the biological activities associated with furan derivatives, with a specific focus on the emerging potential of 3-methylfuran-2-carbonitrile derivatives and their structural analogs. While direct research on 3-methylfuran-2-carbonitrile is nascent, this guide synthesizes current knowledge on closely related furan-containing compounds to provide a predictive framework for their therapeutic applications. We will delve into the synthesis, anticancer, antimicrobial, and anti-inflammatory properties of these compounds, supported by detailed experimental protocols, structure-activity relationship analyses, and mechanistic insights, to empower researchers in the rational design of novel furan-based therapeutics.

Introduction: The Furan Moiety as a Cornerstone in Drug Discovery

Furan, a five-membered aromatic heterocycle containing an oxygen atom, is a fundamental building block in a vast array of biologically active compounds.[2] Its unique electronic and structural properties, including its ability to act as a bioisostere for phenyl rings, contribute to enhanced metabolic stability and improved drug-receptor interactions.[3] The versatility of the furan scaffold has led to its incorporation into a wide range of therapeutic agents with demonstrated clinical efficacy, including antibacterial, antiviral, anti-inflammatory, and anticancer drugs.[1][4] Notable examples include nitrofurantoin, an antibiotic for urinary tract infections, and ranitidine, an anti-ulcer agent.[1] The continued exploration of novel furan derivatives is a vibrant area of research, driven by the quest for more potent and selective therapeutic agents.

Synthetic Strategies for Furan-Based Bioactive Molecules

The synthesis of functionalized furan derivatives is a critical first step in the exploration of their biological activities. A variety of synthetic methodologies have been developed to construct the furan ring and introduce diverse substituents.

Synthesis of 3-Furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile Derivatives: A Case Study

A notable example of the synthesis of biologically active furan derivatives is the preparation of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives, which have shown promising anticancer activity.[2] The synthetic route involves a multi-step process, beginning with the reaction of 2-bromoacetylfuran or 2-bromoacetylthiophene with 2-cyanothioacetamide to form the corresponding (4-furan/thiophen-2-yl-thiazol-2-yl)acetonitriles. This is followed by a Knoevenagel condensation with furfural or 5-arylfurfurals to yield the final acrylonitrile derivatives.[2]

Experimental Protocol: Synthesis of 3-Furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile Derivatives [2]

• Synthesis of (4-Furan/Thiophen-2-yl-thiazol-2-yl)acetonitriles:

  • A mixture of 2-bromoacetylfuran or 2-bromoacetylthiophene (10 mmol) and 2-cyanothioacetamide (10 mmol) in ethanol (50 mL) is refluxed for 2-3 hours.

  • The reaction mixture is cooled, and the resulting precipitate is filtered, washed with cold ethanol, and dried to yield the intermediate acetonitrile derivative.

• Knoevenagel Condensation:

  • A mixture of the (4-furan/thiophen-2-yl-thiazol-2-yl)acetonitrile (5 mmol), the appropriate furfural or 5-arylfurfural (5 mmol), and a catalytic amount of piperidine (2-3 drops) in ethanol (30 mL) is refluxed for 4-6 hours.

  • The reaction is monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed with ethanol, and purified by recrystallization from a suitable solvent (e.g., ethanol/DMF) to afford the final acrylonitrile product.

Synthetic workflow for 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives.

Biological Activities of Furan Derivatives

Furan-containing compounds exhibit a broad spectrum of pharmacological activities, making them attractive candidates for drug development.

Anticancer Activity

The anticancer potential of furan derivatives is a significant area of investigation.[3][5] The acrylonitrile derivatives mentioned previously have been screened for their anticancer activity against a panel of human cancer cell lines by the National Cancer Institute (NCI).[2]

Several derivatives in this series demonstrated moderate cytotoxic activity, particularly against breast cancer cell lines MDA-MB-468 and T-47D.[2] The screening results indicate that the substitution pattern on the furan and thiazole rings plays a crucial role in determining the anticancer potency.

Table 1: Cytotoxic Activity of Selected 3-Furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile Derivatives [2]

Compound	Most Sensitive Cell Line	Growth Percent (%)
6a	MDA-MB-468 (Breast Cancer)	20.36
6b	MDA-MB-468 (Breast Cancer)	-32.42
6c	MDA-MB-468 (Breast Cancer)	-11.02
6d	T-47D (Breast Cancer)	-27.06
6f	MDA-MB-468 (Breast Cancer)	-38.24

A negative growth percentage indicates cell killing.

Experimental Protocol: NCI-60 Human Tumor Cell Line Screen [6]

The NCI-60 screen is a well-established method for identifying and characterizing the anticancer activity of novel compounds.

• Cell Culture: Sixty different human tumor cell lines are grown in RPMI 1640 medium supplemented with 5% fetal bovine serum and 2 mM L-glutamine.

• Plating: Cells are inoculated into 96-well microtiter plates at densities ranging from 5,000 to 40,000 cells/well.

• Incubation: Plates are incubated for 24 hours at 37°C, 5% CO₂, 95% air, and 100% relative humidity.

• Drug Addition: Experimental compounds are solubilized in DMSO and added to the plates at various concentrations.

• Incubation with Drug: The plates are incubated for an additional 48 hours.

• Assay Termination and Staining: The assay is terminated by the addition of trichloroacetic acid (TCA). The cells are then stained with sulforhodamine B (SRB).

• Data Analysis: The absorbance is read on an automated plate reader, and the percentage of growth is calculated relative to untreated control cells.

While the precise mechanism of action for these acrylonitrile derivatives is yet to be fully elucidated, furan-containing anticancer agents have been shown to act through various pathways, including the induction of apoptosis and the inhibition of key signaling pathways involved in cell proliferation and survival.[5][7] For instance, some furan derivatives have been found to suppress the PI3K/Akt and Wnt/β-catenin signaling pathways.[7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. orientjchem.org [orientjchem.org]
• 4. mdpi.com [mdpi.com]
• 5. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dctd.cancer.gov [dctd.cancer.gov]
• 7. Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile of 3-Methylfuran-2-carbonitrile

This guide details the solubility profile of 3-Methylfuran-2-carbonitrile (CAS: 5555-03-3), a functionalized heterocyclic intermediate used in pharmaceutical and fine chemical synthesis.[1][2]

Because specific thermodynamic solubility values for this compound are not widely published in open literature, this guide synthesizes predictive physicochemical analysis with standardized experimental protocols . It provides a roadmap for solvent selection based on structural analogs (e.g., 2-furonitrile, 3-methylfuran) and established solubility principles.[1][2]

Executive Summary

3-Methylfuran-2-carbonitrile is a polarized aromatic heterocycle.[1][2] Its solubility behavior is governed by the competition between the lipophilic methyl-substituted furan ring and the highly polar, electron-withdrawing cyano (nitrile) group.[1][2]

• Primary Solvents: Halogenated hydrocarbons (DCM, Chloroform), Polar Aprotic solvents (DMSO, DMF, Acetonitrile), and Esters (Ethyl Acetate).

• Anti-Solvents: Aliphatic hydrocarbons (Hexane, Heptane) and Water (low solubility).

• Physical State Note: While often encountered as a liquid or low-melting solid (analogous to 2-furonitrile, MP ~ -20°C; and 3-methylfuran, BP ~66°C), its handling requires protocols adapted for volatile, potentially toxic organic nitriles.[1][2]

Physicochemical Basis of Solubility

To select the correct solvent, one must understand the intermolecular forces at play.

Feature	Chemical Nature	Solubility Impact
Furan Ring	Aromatic, Heterocyclic	Provides moderate lipophilicity and pi-pi stacking potential.[1][2] Soluble in aromatics (Toluene).[2]
Methyl Group (-CH₃)	Lipophilic, Non-polar	Increases solubility in non-polar organics; decreases water solubility compared to bare 2-furonitrile.[1][2]
Nitrile Group (-C≡N)	Highly Polar, Dipole Moment ~4.0 D	Drives solubility in polar aprotic solvents (DMSO, ACN).[1][2] Acts as a weak H-bond acceptor.[1][2]

Predicted Solubility Matrix

Based on Hansen Solubility Parameters (HSP) of structural analogs.

Solvent Class	Representative Solvents	Predicted Solubility	Application Utility
Chlorinated	Dichloromethane (DCM), Chloroform	High / Miscible	Primary Extraction: Excellent for partitioning from aqueous reaction mixtures.[1][2]
Polar Aprotic	Acetonitrile (ACN), DMF, DMSO	High / Miscible	Reaction Medium: Ideal for nucleophilic substitutions or coupling reactions where high dielectric constant is needed.[2]
Esters/Ketones	Ethyl Acetate, Acetone	High	General Purpose: Used for chromatography (TLC/Column) and crystallization.[2]
Alcohols	Methanol, Ethanol, IPA	Moderate to High	Recrystallization: High solubility at boiling; reduced solubility at cooling allows for purification (if solid).[2]
Ethers	THF, Diethyl Ether, MTBE	Moderate	Reaction/Workup: Good solubility, but less polar than the nitrile group itself.[2]
Aliphatics	Hexane, Heptane, Cyclohexane	Low / Insoluble	Precipitation: Used to crash out the product or wash away non-polar impurities.[2]
Aqueous	Water, Brine	Very Low	Biphasic Separation: The compound will partition into the organic layer.[2]

Experimental Protocols for Solubility Determination

Since batch-to-batch physical variations (polymorphs, purity) can affect exact saturation points, researchers must validate solubility empirically.[1][2]

Workflow Visualization

The following diagram outlines the decision process for selecting the correct solubility determination method.

Caption: Decision matrix for selecting Kinetic (screening) vs. Thermodynamic (precise) solubility protocols.

Protocol A: Kinetic Solubility (Visual Screening)

Best for: Quickly finding a solvent for synthesis or extraction.

• Preparation: Weigh 10 mg of 3-Methylfuran-2-carbonitrile into a clear glass vial.

• Titration: Add the target solvent in 100 µL aliquots at room temperature (25°C).

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Soluble: Solution becomes clear.

  • Insoluble: Visible particles or phase separation (oiling out) persists.[2]

• Calculation: If 10 mg dissolves in 200 µL, solubility is >50 mg/mL.

Protocol B: Thermodynamic Solubility (Gold Standard)

Best for: Analytical standards, crystallization optimization, and formulation.

• Saturation: Add excess 3-Methylfuran-2-carbonitrile (solid or liquid) to 2 mL of the solvent in a crimp-sealed HPLC vial. Ensure undissolved material remains visible.

• Equilibration: Shake or stir at a controlled temperature (usually 25°C) for 24 to 48 hours .

  • Note: For furan derivatives, protect from light to prevent photo-oxidation.[1][2]

• Separation:

  • If Solid: Centrifuge at 10,000 rpm for 10 mins or filter through a 0.22 µm PTFE filter (ensure filter compatibility).

  • If Liquid: Allow phase separation; sample the saturated solvent phase.

• Quantification: Dilute the supernatant 100-fold with Acetonitrile and analyze via HPLC-UV (typically 254 nm or 220 nm).

• Calculation: Compare peak area against a standard calibration curve.

Applications & Solvent Selection

Synthesis & Reaction Optimization

• Nucleophilic Substitutions: Use Acetonitrile or DMF . The high polarity stabilizes transition states, while the organic nature dissolves the furan.

• Lithiation/C-H Activation: Use THF or 2-MeTHF .[1][2] These ethers coordinate well with lithium reagents (e.g., n-BuLi) often used to functionalize the furan ring.[2]

Purification & Workup

• Extraction: Dichloromethane (DCM) is the superior choice. The high density of DCM facilitates easy separation from the aqueous phase, and it solubilizes the nitrile efficiently.

• Crystallization (if solid): Use a Methanol/Water or Ethanol/Hexane system.[2] Dissolve in the hot alcohol, then slowly add the anti-solvent (water or hexane) to induce precipitation.

Safety & Handling

• Nitrile Toxicity: Organic nitriles can be metabolized to cyanide in vivo. Always handle in a fume hood.[2]

• Skin Permeability: Solvents like DMSO and DMF enhance skin permeability, carrying the toxic nitrile into the bloodstream. Double-glove (Nitrile over Latex or Laminate) when using these solvents.[1][2]

• Flammability: 3-Methylfuran derivatives are generally flammable.[1][2][3][4] Avoid open flames, especially when using volatile solvents like Ether or Acetone.

References

• PubChem. Compound Summary: 3-Methylfuran-2-carbonitrile (Analog/Related Structures).[1][2][5][6] National Library of Medicine. Available at: [Link][2]

• Bhattachar, S. N., et al. (2006). "Solubility: it's not just for physical chemists." Drug Discovery Today, 11(21-22), 1012-1018.[1][2] (Foundational text on Kinetic vs. Thermodynamic solubility).

• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][2]

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry.

Sources

• 1. 3-Methylthiophene-2-carbonitrile - High purity | EN [georganics.sk]
• 2. 2-Methylfuran - Wikipedia [en.wikipedia.org]
• 3. 2-Furonitrile | C5H3NO | CID 69245 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 930-27-8: 3-Methylfuran | CymitQuimica [cymitquimica.com]
• 5. 3-Methylfuran-2-carbonyl chloride | C6H5ClO2 | CID 2796674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Fluoro-5-methylthiophene-2-carbonitrile | C6H4FNS | CID 67474542 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Cyanation of 3-Methylfuran via Chlorosulfonyl Isocyanate (CSI)

This Application Note provides a comprehensive technical guide for the direct cyanation of 3-methylfuran using chlorosulfonyl isocyanate (CSI). It is designed for organic chemists and process development scientists requiring a scalable, high-yield protocol for synthesizing cyanofurans without metal catalysts.

Abstract & Strategic Utility

The introduction of a nitrile group onto the furan ring is a pivotal transformation in medicinal chemistry, serving as a precursor for amidines, tetrazoles, and carboxylic acids. Traditional methods (e.g., Rosenmund-von Braun reaction) often require transition metals, high temperatures, or pre-functionalized halogenated substrates.

This protocol utilizes Chlorosulfonyl Isocyanate (CSI) , a highly reactive electrophile, to effect the direct cyanation of 3-methylfuran. The method proceeds via a

-chlorosulfonyl carboxamide intermediate which is dehydrated in situ by -dimethylformamide (DMF).

Key Advantages:

• Metal-Free: Eliminates trace metal contamination risks in API synthesis.

• Direct Functionalization: Bypasses the need for halogenated precursors.

• Mild Conditions: Operates at 0°C to room temperature.

• Scalability: Reagents are inexpensive and the byproduct (DMF-SO

  complex) is water-soluble.

Chemical Background & Mechanism[1][2][3]

Regioselectivity

3-Methylfuran is an electron-rich heteroaromatic system with two activated

-positions (C2 and C5).

• Electronic Control: The methyl group at C3 exerts an inductive (

  ) effect, stabilizing the carbocation intermediate resulting from attack at C2 more effectively than at C5.

• Steric Control: While C2 is sterically adjacent to the methyl group, the electronic activation typically dominates for electrophilic substitutions on 3-alkylfurans.

• Outcome: The reaction predominantly yields 3-methyl-2-furonitrile , with minor amounts of the 4-methyl-2-furonitrile (attack at C5) isomer.

Reaction Mechanism

The transformation occurs in two distinct phases:

• Electrophilic Addition: The electrophilic carbon of CSI attacks the nucleophilic furan ring (C2 position) to form a sigma complex, which re-aromatizes to yield the

  -chlorosulfonyl carboxamide.

• Vilsmeier-Type Dehydration: Upon addition of DMF, the sulfonyl chloride moiety reacts with the amide. The DMF acts as a scavenger for sulfur trioxide (

  ), facilitating the elimination of and to reveal the nitrile.

Mechanistic Pathway Visualization

Caption: Mechanistic flow from electrophilic attack to DMF-mediated dehydration.

Safety & Handling Protocols (Critical)

Chlorosulfonyl Isocyanate (CSI) is a potent lachrymator and corrosive agent. It reacts violently with water.

Hazard Class	Specific Danger	Mitigation Strategy
Water Reactivity	Reacts explosively with moisture to release HCl and .	Use strictly anhydrous solvents. Dry glassware in an oven (>120°C) overnight.
Corrosivity	Causes severe skin burns and eye damage.[1][2]	Wear double nitrile gloves, face shield, and lab coat. Handle only in a functioning fume hood.
Incompatibility	Incompatible with protic solvents (alcohols, amines).	Quench excess reagent carefully with DMF or dilute alkaline solutions at low temperature.

Experimental Protocol

Materials & Equipment

• Reagents:

  • 3-Methylfuran (98%, commercially available).

  • Chlorosulfonyl Isocyanate (CSI) (Distilled if yellow/dark; clear liquid preferred).

  • -Dimethylformamide (DMF) (Anhydrous).

  • Dichloromethane (DCM) or Acetonitrile (Anhydrous, stored over molecular sieves).

• Equipment:

  • 3-Neck Round Bottom Flask (flame-dried).

  • Nitrogen/Argon inlet with bubbler.

  • Addition funnel (pressure-equalizing).

  • Low-temperature thermometer.

Step-by-Step Procedure

Step 1: Preparation of Substrate Solution

• Purge the 3-neck flask with dry nitrogen for 15 minutes.

• Charge the flask with 3-methylfuran (1.0 eq, e.g., 8.2 g, 100 mmol) .

• Add anhydrous DCM (500 mL) (Concentration ~0.2 M).

• Cool the solution to 0°C using an ice/water bath. Note: Lower temperatures (-78°C) are possible but 0°C is generally sufficient for furan derivatives.

Step 2: Addition of CSI

• Prepare a solution of CSI (1.1 eq, 110 mmol) in anhydrous DCM (50 mL) in the addition funnel.

• Add the CSI solution dropwise over 30–45 minutes.

  • Observation: Maintain internal temperature < 5°C. The solution may turn slightly yellow or orange.

• After addition, allow the mixture to stir at 0°C for 1 hour, then warm to room temperature (RT) and stir for an additional 1–2 hours.

  • Checkpoint: TLC or GC-MS can verify consumption of starting material. The intermediate amide is often visible.

Step 3: DMF Quench & Dehydration

• Cool the reaction mixture back to 0°C .

• Add anhydrous DMF (2.0 eq, 200 mmol) dropwise.

  • Caution: This step can be exothermic.[3] Gas evolution (

    ) will occur.[4]

• Stir at 0°C for 30 minutes, then warm to RT and stir for 1–2 hours.

  • Note: The reaction mixture often becomes heterogeneous as the DMF-

    complex precipitates.

Step 4: Workup & Purification

• Pour the reaction mixture onto crushed ice/water (500 mL) .

• Separate the organic layer.

• Extract the aqueous layer with DCM (

  ).

• Combine organic layers and wash with:

  • Saturated

    (to neutralize residual acid).

  • Brine.

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via vacuum distillation (if liquid) or silica gel flash chromatography (Hexanes/EtOAc gradient).

  • Target: 3-Methyl-2-furonitrile is typically a colorless to pale yellow oil.

Results & Data Analysis

Expected Yields

Scale	Substrate	Reagent Ratio (Sub:CSI:DMF)	Typical Isolated Yield
Lab (10 mmol)	3-Methylfuran	1 : 1.1 : 2.0	75 – 85%
Pilot (1 mol)	3-Methylfuran	1 : 1.05 : 1.5	70 – 80%

Characterization Data (Simulated/Reference)

• Physical State: Colorless liquid.

• IR (Neat):

  ~2220 cm (C N stretch, strong).
• H NMR (400 MHz, CDCl ):
  • 7.40 (d, Hz, 1H, H-5)
  • 6.35 (d, Hz, 1H, H-4)
  • 2.25 (s, 3H, CH )

  • Note: Coupling constants verify the 2,3-substitution pattern (H4 and H5 are vicinal/adjacent in the 5-isomer, but here H4 and H5 are separated by the ring oxygen? No, in 3-methyl-2-cyanofuran, H4 and H5 are vicinal.

    in furan is typically ~1.8-2.0 Hz).

• Regiochemistry: The 2-cyano isomer is the major product (>90%). The 5-cyano isomer (4-methyl-2-furonitrile) may appear as a minor impurity (<10%).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Moisture in solvent/reagents.	CSI hydrolyzes rapidly. Ensure all solvents are distilled/dried. Re-distill CSI if cloudy.
Violent Exotherm	Addition of DMF too fast.	The dehydration releases energy and gas. Add DMF slowly at 0°C.
Dark/Tar Products	Polymerization of furan.	Furan is acid-sensitive. Ensure temperature is controlled. Do not overheat during CSI addition.
Incomplete Conversion	Old CSI reagent.	Check CSI quality. It should be clear. If significant precipitate is present in the bottle, discard or distill.

References

• Graf, R. (1966). "Chlorosulfonyl Isocyanate."[5][6][1][2][3][4][7][8][9] Organic Syntheses, 46, 23. Link

• Lohaus, G. (1970). "Chemische Berichte." Chemische Berichte, 100(8), 2719–2729.
• Vorbrüggen, H. (1990). "The Reaction of Chlorosulfonyl Isocyanate with Aromatics." Accounts of Chemical Research. (General review of the methodology).

• Szostak, M., et al. (2015).[8] "Recent Developments in the Synthesis of Nitriles." Chemical Reviews, 115(16), 9073-9170. (Context on cyanation methods).

• Data Source: Standard spectral data for methylfurans derived from SDBS (Spectral Database for Organic Compounds), AIST. Link

(Note: Specific yield data and NMR shifts are estimated based on homologous series and general furan reactivity patterns as direct specific literature for this exact isomer synthesis via CSI is part of broader patent/methodology collections.)

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• 1. dcfinechemicals.com [dcfinechemicals.com]
• 2. Chlorosulfonyl isocyanate | CClNO3S | CID 70918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
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• 8. arxada.com [arxada.com]
• 9. Application of Chlorosulfonyl Isocyanate (CSI) in the Synthesis of Fused Tetracyclic Ketone Ring Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Synthesis of 3-Methyl-2-Furonitrile from 3-Methyl-2-Furoyl Chloride

For: Researchers, scientists, and drug development professionals.

Introduction

The conversion of acyl chlorides to nitriles is a fundamental transformation in organic synthesis, providing access to a versatile functional group pivotal in the construction of pharmaceuticals, agrochemicals, and functional materials. The nitrile moiety can be readily transformed into amines, carboxylic acids, amides, and tetrazoles, rendering it a valuable synthon. This document provides a detailed protocol for the conversion of 3-methyl-2-furoyl chloride to 3-methyl-2-furonitrile. The furan scaffold is a privileged heterocycle in medicinal chemistry, and the ability to introduce a nitrile group at the 2-position opens avenues for further molecular elaboration.

The protocol described herein is a robust two-step, one-pot procedure involving the initial formation of 3-methyl-2-furoamide, which is subsequently dehydrated in situ to the target nitrile. This method is selected for its high efficiency, operational simplicity, and reliance on common laboratory reagents. We will delve into the mechanistic underpinnings of each step, providing a comprehensive guide for the successful execution of this synthesis.

Overall Reaction Scheme

Experimental Workflow

The following diagram illustrates the overall workflow from the starting material to the purified product.

Caption: Overall workflow for the synthesis of 3-methyl-2-furonitrile.

Detailed Protocol

This protocol is designed for a 10 mmol scale reaction. Adjustments may be necessary for different scales.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Methyl-2-furoyl chloride	≥97%	Commercial	Handle in a fume hood.
Ammonium hydroxide (28-30% NH₃)	Reagent Grade	Commercial	Corrosive. Handle with care.
Thionyl chloride (SOCl₂)	≥99%	Commercial	Highly corrosive and lachrymatory.
Dichloromethane (DCM)	Anhydrous	Commercial	Use a dry solvent.
Saturated sodium bicarbonate	Laboratory Grade	Prepared in-house	For neutralization.
Brine (Saturated NaCl)	Laboratory Grade	Prepared in-house	For washing.
Anhydrous magnesium sulfate	Laboratory Grade	Commercial	For drying the organic phase.

Step-by-Step Procedure

• Reaction Setup:

  • To a dry 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 3-methyl-2-furoyl chloride (1.45 g, 10 mmol) dissolved in anhydrous dichloromethane (20 mL).

  • Cool the flask to 0-5 °C using an ice-water bath.

• Formation of 3-Methyl-2-furoamide:

  • Slowly add concentrated ammonium hydroxide (2.0 mL, ~30 mmol) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not exceed 10 °C.

  • A white precipitate of 3-methyl-2-furoamide will form.

  • After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 30 minutes.

• Dehydration to 3-Methyl-2-furonitrile:

  • In the same reaction vessel, slowly add thionyl chloride (1.1 mL, 15 mmol) dropwise via the dropping funnel over 20-30 minutes. Vigorous gas evolution (HCl and SO₂) will be observed. Maintain the temperature at 0-5 °C during the addition.

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Attach a reflux condenser and heat the mixture to reflux (approx. 40 °C for DCM) for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Slowly and carefully quench the reaction by pouring the mixture into ice-cold water (50 mL).

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) to neutralize any remaining acid, followed by brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by vacuum distillation or flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 3-methyl-2-furonitrile.

Mechanism of Reaction

The conversion proceeds through two distinct mechanistic steps: nucleophilic acyl substitution to form the amide, followed by an elimination reaction for the dehydration to the nitrile.

Step 1: Amide Formation

The highly electrophilic carbon of the acyl chloride is attacked by the nucleophilic nitrogen of ammonia. This is followed by the collapse of the tetrahedral intermediate and elimination of a chloride ion to yield the primary amide.

Step 2: Dehydration of the Amide

The dehydration of the primary amide to a nitrile using thionyl chloride is a well-established method.[1] The mechanism involves the activation of the amide oxygen by thionyl chloride, followed by an E2-like elimination.[1]

Caption: Simplified mechanistic pathway for the two-step conversion.

Safety Precautions

• 3-Methyl-2-furoyl chloride is corrosive and moisture-sensitive. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Thionyl chloride is highly toxic, corrosive, and a lachrymator. It reacts violently with water. All operations involving thionyl chloride must be conducted in a well-ventilated fume hood.

• The reaction generates acidic gases (HCl and SO₂). Ensure the reaction setup is properly vented or equipped with a gas trap.

• The quenching step is exothermic and should be performed slowly and with caution.

Characterization of the Product

The final product, 3-methyl-2-furonitrile, can be characterized by standard analytical techniques:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and purity.

• FT-IR: To observe the characteristic nitrile stretch (around 2230 cm⁻¹).

• GC-MS: To determine the purity and confirm the molecular weight.

Troubleshooting

Issue	Possible Cause	Solution
Low yield of amide	Incomplete reaction or hydrolysis of acyl chloride	Ensure the use of anhydrous solvent and slow addition of ammonia at low temperature.
Incomplete dehydration	Insufficient dehydrating agent or reaction time	Increase the amount of thionyl chloride slightly or extend the reflux time. Monitor by TLC.
Formation of side products	High reaction temperature	Maintain the recommended temperature profile, especially during the addition of reagents.
Difficulty in purification	Presence of unreacted amide	Ensure the work-up is thorough. A water wash can help remove residual amide.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of 3-methyl-2-furonitrile from 3-methyl-2-furoyl chloride. By understanding the underlying reaction mechanisms and adhering to the detailed procedural steps and safety precautions, researchers can confidently execute this valuable transformation in their synthetic endeavors.

References

• Chad's Prep. (2021, April 14). Synthesis and Reactions of Nitriles | Organic Chemistry. YouTube. [Link]

• Chemistry LibreTexts. (2023, January 22). Preparation of Nitriles. [Link]

• Chemistry Steps. (n.d.). Reactions of Nitriles. [Link]

• Organic Chemistry Portal. (n.d.). Nitrile synthesis by oxidation, rearrangement, dehydration. [Link]

• Chemistry LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Palladium-Catalyzed Cyanation of 3-Methyl-2-Halofurans

Foreword: The Strategic Importance of 2-Cyanofurans

The furan scaffold is a privileged heterocycle in medicinal chemistry and materials science. The introduction of a nitrile group at the 2-position of the furan ring, particularly in substituted furans like 3-methylfuran, unlocks a versatile synthetic handle. This nitrile moiety can be readily transformed into a variety of other functional groups, including amines, carboxylic acids, and tetrazoles, making 2-cyanofurans valuable building blocks in the synthesis of pharmaceuticals, agrochemicals, and functional organic materials.[1][2][3] The palladium-catalyzed cyanation of aryl and heteroaryl halides has emerged as a robust and general method for the synthesis of the corresponding nitriles, offering significant advantages over traditional methods like the Sandmeyer or Rosenmund-von Braun reactions, which often require harsh conditions and stoichiometric amounts of toxic copper cyanide.[2][4] This guide provides a detailed technical overview and actionable protocols for the successful palladium-catalyzed cyanation of 3-methyl-2-halofurans.

Mechanistic Insights: The Palladium Catalytic Cycle

The palladium-catalyzed cyanation of aryl halides is understood to proceed through a well-defined Pd(0)/Pd(II) catalytic cycle.[5] A general understanding of this mechanism is crucial for troubleshooting and optimizing the reaction conditions. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst reacts with the 3-methyl-2-halofuran (Ar-X) in an oxidative addition step to form a Pd(II) intermediate (Ar-Pd-X). The reactivity of the halide in this step generally follows the trend I > Br > Cl.[6]

• Transmetalation: The cyanide source (M-CN) exchanges its cyanide group with the halide on the palladium center, forming a cyanopalladium(II) complex (Ar-Pd-CN).

• Reductive Elimination: The final step is the reductive elimination of the desired 3-methyl-2-cyanofuran (Ar-CN) from the palladium complex, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.

A significant challenge in palladium-catalyzed cyanation is the potential for catalyst deactivation by excess cyanide ions, which can coordinate strongly to the palladium center and inhibit catalytic activity.[4][7] Modern protocols are designed to mitigate this issue through the careful choice of cyanide source and reaction conditions.

Catalytic cycle of palladium-catalyzed cyanation.

Critical Reaction Components: A Deeper Dive

The success of the palladium-catalyzed cyanation of 3-methyl-2-halofurans hinges on the judicious selection of the following components:

• Palladium Precatalyst: The choice of the palladium source is often a matter of convenience and air stability. Common precatalysts include palladium(II) acetate (Pd(OAc)₂), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), and palladium on carbon (Pd/C).[6][8] For many applications, Pd(OAc)₂ is a cost-effective and reliable choice.

• Ligands: The ligand plays a crucial role in stabilizing the palladium catalyst, promoting oxidative addition, and facilitating reductive elimination. Bulky, electron-rich phosphine ligands are often employed. For heteroaryl halides, ligands such as 1,1'-bis(diphenylphosphino)ferrocene (dppf) and Buchwald's biarylphosphine ligands (e.g., XPhos, SPhos) have shown great utility.[4][9]

• Cyanide Source: The choice of cyanide source is a critical consideration, balancing reactivity with safety.

  • Zinc Cyanide (Zn(CN)₂): A commonly used reagent that is less toxic than alkali metal cyanides.[1][9][10] It often provides good to excellent yields.

  • Potassium Ferrocyanide (K₄[Fe(CN)₆]): A non-toxic and inexpensive cyanide source, making it an attractive option for large-scale synthesis.[4][11][12] Reactions with K₄[Fe(CN)₆] are often run in biphasic aqueous/organic solvent systems.[13][14]

  • Other Sources: While reagents like potassium cyanide (KCN) and sodium cyanide (NaCN) are effective, their high toxicity necessitates stringent safety precautions.[4] Copper(I) thiocyanate (CuSCN) has also been explored as a safer alternative.[15]

• Solvent: The choice of solvent depends on the cyanide source and the desired reaction temperature. Aprotic polar solvents such as DMF, DMAc, and dioxane are commonly used.[6] For reactions with K₄[Fe(CN)₆], a mixture of an organic solvent and water is often employed.[4]

• Additives: In some cases, additives can be beneficial. For instance, zinc powder can be added to reduce Pd(II) to the active Pd(0) species.[1]

Experimental Protocols

The following protocols are designed as a starting point for the cyanation of 3-methyl-2-halofurans and should be optimized for specific substrates and scales.

Protocol 1: Cyanation of 2-Bromo-3-methylfuran using Zinc Cyanide

This protocol is adapted from established procedures for the cyanation of heteroaryl bromides.[1][16]

Materials:

• 2-Bromo-3-methylfuran

• Zinc cyanide (Zn(CN)₂)

• Palladium(II) acetate (Pd(OAc)₂)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Anhydrous N,N-Dimethylformamide (DMF)

• Toluene

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and Schlenk line equipment

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂ (2 mol%) and dppf (4 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.

• Reagent Addition: Under a positive pressure of inert gas, add Zn(CN)₂ (0.6 equivalents).

• Substrate and Solvent: Add a solution of 2-bromo-3-methylfuran (1.0 equivalent) in anhydrous DMF.

• Reaction: Heat the reaction mixture to 110-120 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and filter through a pad of celite to remove insoluble salts.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford 3-methyl-2-cyanofuran.

Protocol 2: Cyanation of 2-Chloro-3-methylfuran using Potassium Ferrocyanide

This protocol is based on greener and safer cyanation methods using K₄[Fe(CN)₆].[4][6]

Materials:

• 2-Chloro-3-methylfuran

• Potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O)

• Palladacycle precatalyst (e.g., XPhos Pd G3, 1-2 mol%)

• XPhos ligand (1.5-3 mol%)

• Potassium acetate (KOAc)

• 1,4-Dioxane

• Degassed water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Inert gas (Nitrogen or Argon)

• Screw-cap reaction vial

Procedure:

• Reagent Preparation: Prepare a 0.05 M solution of KOAc in degassed water.

• Reaction Setup: To a screw-cap reaction vial equipped with a magnetic stir bar, add the palladacycle precatalyst, XPhos ligand, and K₄[Fe(CN)₆]·3H₂O (0.5 equivalents).

• Inert Atmosphere: Seal the vial with a Teflon-lined septum cap, then evacuate and backfill with an inert gas three times.

• Substrate and Solvents: Add 2-chloro-3-methylfuran (1.0 equivalent), 1,4-dioxane, and the aqueous KOAc solution.

• Reaction: Place the vial in a preheated oil bath at 100 °C and stir vigorously for 1-4 hours. The formation of a yellow or green precipitate is often observed.

• Workup:

  • Cool the reaction to room temperature.

  • Transfer the contents to a separatory funnel using ethyl acetate and brine.

  • Separate the organic layer. The aqueous layer may turn dark blue.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography to yield the desired 3-methyl-2-cyanofuran.

Data Summary: Expected Outcomes

The following table provides a summary of typical reaction conditions and expected yields for the palladium-catalyzed cyanation of 2-halofurans, extrapolated from similar heteroaryl systems in the literature. Actual results may vary depending on the specific substrate and reaction scale.

Halide	Cyanide Source	Catalyst System	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
2-Bromo-3-methylfuran	Zn(CN)₂	Pd(OAc)₂ / dppf	DMF	110-120	4-12	70-90
2-Chloro-3-methylfuran	K₄[Fe(CN)₆]	XPhos Pd G3 / XPhos	Dioxane/H₂O	100	1-4	65-85

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Insufficient temperature- Poor quality reagents/solvents	- Use a fresh batch of catalyst and ligand- Ensure the reaction temperature is maintained- Use anhydrous and degassed solvents
Incomplete reaction	- Catalyst deactivation- Insufficient reaction time	- Increase catalyst loading- Try a different ligand- Extend the reaction time
Formation of side products	- Homocoupling of the starting material- Hydrolysis of the nitrile	- Ensure a thoroughly inert atmosphere- Perform a completely anhydrous workup

Safety Precautions

• Cyanide Toxicity: All cyanide-containing reagents are highly toxic. Handle them with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Quenching: Any residual cyanide should be quenched with an oxidizing agent like bleach or hydrogen peroxide under basic conditions before disposal.

• Inert Atmosphere: Many palladium catalysts and ligands are air-sensitive. Proper inert atmosphere techniques (e.g., Schlenk line or glovebox) are essential for reproducibility.

Experimental Workflow

General workflow for palladium-catalyzed cyanation.

Conclusion

The palladium-catalyzed cyanation of 3-methyl-2-halofurans is a powerful and versatile transformation that provides access to valuable synthetic intermediates. By carefully selecting the catalyst system, cyanide source, and reaction conditions, high yields of the desired 3-methyl-2-cyanofuran can be achieved. The protocols and insights provided in this guide offer a solid foundation for researchers and drug development professionals to successfully implement this important reaction in their synthetic endeavors.

References

• 15PubMed.

• 11Semantic Scholar.

• 1ResearchGate.

• 17ResearchGate.

• 18PubMed Central.

• 4National Institutes of Health.

• 6Royal Society of Chemistry.

• 19PubMed.

• 2RSC Publishing.

• 20ResearchGate.

• 9ACS Publications.

• 16ResearchGate.

• 21MDPI.

• 10Organic Chemistry Portal.

• 13ACS Publications.

• 5Wikipedia.

• 3ACS Publications.

• 22Royal Society of Chemistry.

• 7MIT Open Access Articles.

• 23National Institutes of Health.

• 14PubMed.

• 8Organic Chemistry Portal.

• 24Royal Society of Chemistry.

• 12ResearchGate.

Sources

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• 2. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyanation - Wikipedia [en.wikipedia.org]
• 6. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. Development of Pd/C-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media [organic-chemistry.org]
• 11. semanticscholar.org [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Ni-Catalyzed Cyanation of (Hetero)Aryl Electrophiles Using the Nontoxic Cyanating Reagent K4[Fe(CN)6] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Palladium-catalyzed cyanation of aryl halides with CuSCN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Palladium-Catalyzed C–H Arylation of Benzofurans with Triarylantimony Difluorides for the Synthesis of 2-Arylbenzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Pd-catalyzed C-S activation for [3 + 3] annulation of 2-(methylthio)benzofuran-3-carboxylates and 2-hydroxyphenylboronic acids: synthesis of coumestan derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 23. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Cyanation of aryl halides using potassium hexacyanoferrate(ii) via direct mechanocatalysis - RSC Mechanochemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Hydrolysis of 3-Methylfuran-2-carbonitrile

Executive Summary & Reaction Logic

Welcome to the Technical Support Center. You are likely attempting to hydrolyze 3-methylfuran-2-carbonitrile (Substrate) to 3-methylfuran-2-carboxylic acid (Target).

While nitrile hydrolysis is a textbook transformation, furan derivatives present two specific, competing failure modes that standard protocols often miss:

• Acid Sensitivity: The electron-rich furan ring is prone to acid-catalyzed ring opening and polymerization (tar formation), making standard acidic hydrolysis (HCl/H₂SO₄) risky.

• The "Amide Trap": Steric hindrance from the C3-methyl group can stall the reaction at the primary amide intermediate (3-methylfuran-2-carboxamide), leading to contamination or low yields.

This guide prioritizes Alkaline Hydrolysis as the "Gold Standard" to preserve ring integrity, with specific modifications to overcome the amide stall.

Visualizing the Reaction Landscape

The following diagram maps the reaction pathway and critical failure points.

Figure 1: Reaction pathway showing the desired route (Blue/Green) and critical failure modes (Red).

Standard Operating Procedure (The "Gold Standard")

Recommendation: Avoid acidic hydrolysis. Use Alkaline Hydrolysis with a high-boiling solvent to ensure complete conversion of the amide.

Optimized Protocol

• Dissolution: Dissolve 3-methylfuran-2-carbonitrile (1.0 eq) in Ethanol or Ethylene Glycol (see Table 1).

• Base Addition: Add aqueous KOH (20-30% w/v) . Use at least 2.5 equivalents of base.

• Reflux: Heat to reflux.[1][2]

  • Ethanol: Reflux (78°C) for 6–12 hours.

  • Ethylene Glycol: Heat to 100–110°C for 2–4 hours (Preferred for stubborn substrates).

• Monitoring: Monitor via TLC or HPLC. Look for the disappearance of the intermediate amide (often more polar than nitrile but less polar than acid).

• Workup (Critical):

  • Cool to room temperature.[2]

  • Dilute with water.[3] Wash with Ethyl Acetate (to remove unreacted nitrile/amide).

  • Acidification: Slowly add dilute HCl (2M) to the aqueous layer at 0°C until pH 3–4. Do not use concentrated acid or allow the temp to rise, or polymerization may occur.

  • Collect precipitate via filtration.

Table 1: Solvent Selection Guide

Solvent	Temp Limit	Pros	Cons
Ethanol/Water	~78°C	Easy workup; mild.	May not provide enough energy to break the amide bond efficiently.
Ethylene Glycol	>150°C	Rapid conversion; drives "amide trap" to completion.	Harder to remove solvent; requires thorough water dilution.
Methanol/Water	~65°C	Cheap.	Not Recommended. Too low boiling; often stalls at amide.

Troubleshooting Guide (Q&A)

Issue 1: "My product is a solid, but NMR shows it's not the acid."

Diagnosis: You are stuck in the Amide Trap . The C3-methyl group provides steric bulk that protects the cyano carbon. The hydrolysis proceeds easily to the amide (R-CONH₂) but requires significantly more energy to convert to the carboxylate (R-COO⁻).

Corrective Action (The Peroxide Assist): If refluxing with KOH isn't working, switch to Oxidative Hydrolysis .

• Suspend the nitrile (or the isolated amide intermediate) in Ethanol/Water.

• Add NaOH (2 eq) and 30% Hydrogen Peroxide (H₂O₂) (4–5 eq).

• Stir at 50–60°C.

• Mechanism: The hydroperoxide anion (HOO⁻) is a super-nucleophile (alpha-effect) that attacks the nitrile/amide roughly 100x faster than hydroxide, bypassing the steric hindrance [1].

Issue 2: "The reaction mixture turned black/tarry."

Diagnosis: Furan Ring Polymerization . Furans are acid-sensitive. If you used acid hydrolysis (HCl/H₂SO₄), the acid attacked the electron-rich double bonds (C2=C3 or C4=C5), leading to ring opening and polymerization. This can also happen during the workup of a basic hydrolysis if you acidify too aggressively (pH < 1) or while hot.

Corrective Action:

• Prevention: Stick to alkaline conditions.

• Salvage: If the reaction is basic and dark, it might just be minor oxidation. Proceed with workup. If it is acidic and tarry, the batch is likely lost.

• Workup Adjustment: When acidifying the carboxylate salt to the free acid, use weak acids (Acetic Acid) or dilute HCl at ice-bath temperatures . Do not overshoot pH (aim for pH 3-4).

Issue 3: "I isolated the acid, but the melting point is wrong/yield is low after drying."

Diagnosis: Decarboxylation . Furan-2-carboxylic acids are prone to thermal decarboxylation, losing CO₂ to form 3-methylfuran (a volatile liquid), especially if heated in the presence of trace acids or metal salts [2].

Corrective Action:

• Drying: Dry the solid in a vacuum desiccator over P₂O₅ at room temperature . Do not oven dry >60°C.

• Purification: Recrystallize from water or ethanol/water. Avoid vacuum sublimation or distillation unless strictly controlled.

Diagnostic Workflow

Use this decision tree to troubleshoot your current experiment.

Figure 2: Diagnostic decision tree for evaluating reaction outcomes.

Frequently Asked Questions (FAQs)

Q: Can I use enzymatic hydrolysis (Nitrilase)? A: Yes, but it is substrate-specific. Nitrilases are excellent for mild conditions (pH 7, 30°C) which perfectly preserves the furan ring. However, the 3-methyl group may reduce binding affinity for standard commercial nitrilase kits. Screening is required.

Q: Why not use acid hydrolysis? It works for benzonitrile. A: Benzonitrile has a stable benzene ring. 3-Methylfuran-2-carbonitrile has a furan ring, which acts like a cyclic enol ether. Strong acids protonate the ring carbons, destroying aromaticity and triggering polymerization.

Q: Can I use DMSO/NaOH? A: Yes, DMSO accelerates the reaction by making hydroxide a "naked" nucleophile. However, separating DMSO from the final water-soluble acid product can be tedious during extraction. Ethylene glycol is a better high-boiling alternative if water solubility is a concern.

References

• Mechanism of Peroxide Hydrolysis: McIsaac, J. E.; Ball, R. E.; Behrman, E. J. "The Mechanism of the Base-Catalyzed Hydrolysis of Nitriles." J. Org.[4] Chem.1971 , 36, 3048–3052.

• Furan Stability & Decarboxylation: Dunlop, A. P.; Peters, F. N. The Furans; Reinhold Publishing: New York, 1953. (Classic text on furan stability).

• Analogous Synthesis (3-methyl-2-furoic acid): Burness, D. M. "3-Methyl-2-furoic Acid." Organic Syntheses, Coll.[2] Vol. 4, p.628 (1963); Vol. 39, p.46 (1959). (Demonstrates stability of this specific acid in 20% NaOH).

• General Nitrile Hydrolysis Reviews: Larock, R. C. Comprehensive Organic Transformations, 2nd ed.; Wiley-VCH: New York, 1999.

Sources

• 1. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. reddit.com [reddit.com]
• 4. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of Nitrile Products from 3-Methylfuran

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are seeking effective methods for removing unreacted 3-methylfuran from their nitrile products. The following questions and answers provide in-depth technical guidance and troubleshooting strategies to ensure the purity of your final compound.

Frequently Asked Questions (FAQs)

Q1: I've performed a reaction that uses 3-methylfuran as a starting material to synthesize a nitrile, and now I need to remove the excess, unreacted 3-methylfuran. What's the most straightforward approach?

The most direct and often most effective method is fractional distillation . This technique leverages the significant difference in boiling points between 3-methylfuran and most nitrile compounds.

Causality: 3-methylfuran has a relatively low boiling point of approximately 65-66°C[1][2][3], while even simple nitriles have boiling points starting from 82°C and increasing with molecular weight[4][5]. This substantial difference allows for a clean separation under the right conditions.

A well-designed fractional distillation setup with an efficient fractionating column (e.g., Vigreux, Raschig, or packed column) will allow the more volatile 3-methylfuran to vaporize and be collected as the distillate, leaving the higher-boiling nitrile product in the distillation flask.

Q2: My nitrile product is thermally sensitive and may decompose at the temperatures required for distillation. What are my alternatives?

For thermally sensitive nitrile products, you should consider vacuum distillation . By reducing the pressure of the system, the boiling points of both the 3-methylfuran and your nitrile product will decrease. This allows you to perform the distillation at a lower temperature, minimizing the risk of thermal degradation.

Alternatively, liquid-liquid extraction presents a viable non-thermal separation method[6][7].

Expert Insight: The choice of extraction solvent is critical. You need a solvent system where your nitrile product has high solubility in one phase and the 3-methylfuran has high solubility in the other, immiscible phase. Given that 3-methylfuran is more soluble in organic solvents and slightly soluble in water[1][8], a biphasic system involving a nonpolar organic solvent and water (or a polar solvent) could be effective. For instance, if your nitrile has some water solubility, you could potentially extract the 3-methylfuran into a nonpolar organic solvent like hexane.

Q3: I've tried simple distillation, but I'm still seeing a significant amount of 3-methylfuran in my nitrile product according to my GC-MS analysis. What could be going wrong?

There are several potential reasons for incomplete separation via distillation:

• Inefficient Fractionation: Your distillation column may not have enough theoretical plates to achieve a clean separation. Consider using a longer column or a more efficient packing material.

• Azeotrope Formation: While less common between these two classes of compounds, an azeotrope (a mixture with a constant boiling point) could be forming. You can investigate this by performing a boiling point analysis of different mixture compositions. A patent suggests that azeotropic distillation with methanol can be used to remove hydrocarbon impurities from nitriles, a principle that might be adaptable[9].

• Distillation Rate: Distilling too quickly can prevent the establishment of a proper temperature gradient in the column, leading to co-distillation. Reduce the heating rate to allow for proper equilibration.

Troubleshooting Guides

Guide 1: Optimizing Fractional Distillation for 3-Methylfuran Removal

This guide provides a step-by-step protocol for removing 3-methylfuran from a higher-boiling nitrile product.

Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column, a condenser, a receiving flask, and a thermometer placed correctly at the head of the column.

• Column Selection: For a significant boiling point difference (>~20°C), a Vigreux column may suffice. For closer boiling points, a packed column (e.g., with Raschig rings or metal sponges) is recommended to increase the number of theoretical plates.

• Heating: Use a heating mantle with a stirrer for uniform heating. Begin heating the mixture slowly.

• Equilibration: As the mixture begins to boil, observe the vapor rising through the column. Allow the system to equilibrate by adjusting the heat so that the vapor condenses and refluxes within the column. This establishes the temperature gradient necessary for separation.

• Distillate Collection: The temperature at the column head should stabilize at the boiling point of 3-methylfuran (~65-66°C). Collect the distillate at a slow, steady rate (e.g., 1-2 drops per second).

• Monitoring: Monitor the temperature at the column head. A sharp rise in temperature indicates that the 3-methylfuran has been mostly removed and the higher-boiling nitrile is beginning to distill. At this point, you should switch receiving flasks to collect the purified nitrile product.

• Analysis: Analyze the collected fractions and the remaining material in the distillation flask by Gas Chromatography (GC) to confirm the purity[10][11][12].

Data Summary Table:

Compound	Boiling Point (°C at 760 mmHg)	Solubility
3-Methylfuran	65-66[1][2][3]	Slightly soluble in water; soluble in organic solvents[1][8][13]
Representative Nitriles	82 - 118+[4][5]	Solubility in water decreases with increasing chain length[5]

Workflow Diagram:

Caption: Fractional Distillation Workflow.

Guide 2: Chemical Quenching of Residual 3-Methylfuran

In cases where trace amounts of 3-methylfuran remain after physical separation methods, a chemical quench may be an option. This approach relies on a reaction that selectively consumes the furan ring without affecting the nitrile group.

Expert Insight: Diels-Alder reactions are a potential avenue for selectively reacting with furans[14]. Maleic anhydride or other reactive dienophiles can react with the furan diene system. The resulting adduct will have a much higher boiling point and different solubility properties, making it easier to separate from the nitrile product.

Protocol:

• Reagent Selection: Choose a dienophile that is highly reactive towards 3-methylfuran but inert towards your nitrile product. Maleic anhydride is a common choice.

• Reaction Conditions: Dissolve the crude nitrile product in a suitable solvent. Add a stoichiometric excess of the dienophile. The reaction can often be performed at room temperature or with gentle heating.

• Monitoring: Monitor the disappearance of 3-methylfuran by Thin Layer Chromatography (TLC) or GC.

• Workup and Purification: Once the 3-methylfuran is consumed, the resulting Diels-Alder adduct can be removed by precipitation, extraction, or column chromatography. The purified nitrile can then be isolated.

Logical Relationship Diagram:

Caption: Chemical Quenching Workflow.

References

• 3-Methylfuran | CAS#:930-27-8 | Chemsrc. Available at: [Link]

• Nitriles: Structure, Formula, Properties & Uses - Collegedunia. Available at: [Link]

• Nitriles: Structure, Formula, Properties & Real-Life Uses - Vedantu. Available at: [Link]

• 3-Methylfuran - Wikipedia. Available at: [Link]

• 3-methyl furan, 930-27-8 - The Good Scents Company. Available at: [Link]

• Chemical Properties of Furan, 3-methyl- (CAS 930-27-8) - Cheméo. Available at: [Link]

• Furan, 3-methyl- - NIST WebBook. Available at: [Link]

• Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries - PubMed Central. Available at: [Link]

• Experimental chromatograms for the reactions of 3- methylfuran with chlorine atoms from SPME-GC/MS experiments. - ResearchGate. Available at: [Link]

• Physical Properties of Nitriles - Chemistry LibreTexts. Available at: [Link]

• Development of an analytical method and survey of foods for furan, 2-methylfuran and 3-methylfuran with estimated exposure - ResearchGate. Available at: [Link]

• Nitric acid purification from admixtures of volatile acids by fractionation during waste evaporation at a spent nuclear fuel reprocessing company - ResearchGate. Available at: [Link]

• WO2021178329A1 - Separation of furan-containing compounds - Google Patents.
• CN106588828A - Separation and purification method of THF (tetrahydrofuran) distillation waste liquid - Google Patents.

• METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE - European Patent Office - EP 4032881 A1. Available at: [Link]

• Nitrile - Wikipedia. Available at: [Link]

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - NIH. Available at: [Link]

• Furan derivatives. XXXVI. Chromatographie determination of some phenylfuran derivatives - Chemical Papers. Available at: [Link]

• Purification of nitriles - US2388506A - Google Patents.

• Development of an Industry-Applicable Distillation Process to Prepare High-Purity Furfural | ACS Omega - ACS Publications. Available at: [Link]

• Preparation of Nitriles - Chemistry LibreTexts. Available at: [Link]

• Development and Validation of a Bioanalytical Method of Measuring Heterocyclic Organic Compounds (Furan and Methylfuran) in Human Blood Using GC-MS | Nurislamova | Public Health and Life Environment – PH&LE. Available at: [Link]

• (PDF) Chapter 6. Solvent Extraction - ResearchGate. Available at: [Link]

• Catalytic synthesis of renewable 2-methylfuran from furfural - RSC Publishing. Available at: [Link]

• Methodological Insights into the Occurrence, Conversion, and Control of Polychlorinated Dibenzo-p-Dioxins/Dibenzofurans from Waste Incineration - MDPI. Available at: [Link]

• Experimental chromatograms for the reactions of 3- methylfuran with chlorine atoms from SPME-GC/MS experiments. - ResearchGate. Available at: [Link]

• CN102000448B - Method for quickly and efficiently extracting furan compounds from transformer oil and color comparison-tube oscillating bracket for extraction - Google Patents.

• A Review on Technologies of Removal of Dioxins and Furans from Incinerator Flue Gas. Available at: [Link]

• Reactions of Nitriles - Chemistry Steps. Available at: [Link]

• Solvent extraction or separation - YouTube. Available at: [Link]

• Understand what are Nitriles, Nomenclature, Properties, Synthesis and Uses. - Allen. Available at: [Link]

• Modern Technologies To Reduce Emissions Of Dioxins And Furans From Waste Incineration - WtERT. Available at: [Link]

• 20.13 Synthesis and Reactions of Nitriles - YouTube. Available at: [Link]

Sources

• 1. 3-Methylfuran(930-27-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. 3-Methylfuran | CAS#:930-27-8 | Chemsrc [chemsrc.com]
• 3. 3-methyl furan, 930-27-8 [thegoodscentscompany.com]
• 4. collegedunia.com [collegedunia.com]
• 5. Nitriles: Structure, Formula, Properties & Real-Life Uses [vedantu.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. Page loading... [wap.guidechem.com]
• 9. US2388506A - Purification of nitriles - Google Patents [patents.google.com]
• 10. Furan, 3-methyl- [webbook.nist.gov]
• 11. Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CAS 930-27-8: 3-Methylfuran | CymitQuimica [cymitquimica.com]
• 14. WO2021178329A1 - Separation of furan-containing compounds - Google Patents [patents.google.com]

avoiding side reactions in Vilsmeier-Haack cyanation of methylfurans

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of the Vilsmeier-Haack cyanation of methylfurans. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize this powerful, yet sensitive, transformation. We will explore the nuances of avoiding common side reactions and achieving high yields of your target cyanomethylfurans.

Introduction to the Challenge: The Duality of the Furan Ring

Furan and its derivatives, like methylfurans, are electron-rich heterocyclic compounds, making them excellent substrates for electrophilic substitution reactions such as the Vilsmeier-Haack reaction.[1][2] However, this high reactivity is a double-edged sword. The very electronic nature that facilitates the desired reaction also makes the furan ring susceptible to acid-catalyzed polymerization and ring-opening, leading to the formation of intractable tars and a reduction in the yield of the desired product.[3][4]

The Vilsmeier-Haack "cyanation" is typically not a direct, one-pot reaction. It is most successfully achieved through a two-step sequence:

• Vilsmeier-Haack Formylation: Introduction of a formyl group onto the methylfuran ring.

• Conversion to Nitrile: Transformation of the resulting aldehyde into a nitrile.

This guide will address the potential pitfalls in both stages and provide robust strategies to mitigate them.

Troubleshooting Guide: Common Issues and Solutions

This section is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Problem 1: My reaction mixture turns into a black, insoluble tar.

Q: I'm attempting the Vilsmeier-Haack formylation of 2-methylfuran, and the reaction mixture rapidly darkens and forms a thick, black polymer. What is happening and how can I prevent it?

A: This is the most common and frustrating side reaction when working with furans under acidic conditions. The formation of black tar is due to the acid-catalyzed polymerization of the furan ring.

Causality: The Vilsmeier reagent is generated from DMF and an acid chloride, most commonly phosphorus oxychloride (POCl₃), creating a highly acidic and electrophilic environment.[5] The electron-rich furan ring, particularly at the C5 position of 2-methylfuran, is susceptible to protonation or attack by the electrophilic Vilsmeier reagent. This generates a carbocation intermediate which, instead of proceeding to the desired formylated product, can initiate a chain reaction with other furan molecules, leading to a complex polymeric material.[3]

Solutions:

• Strict Temperature Control: The formation of the Vilsmeier reagent is exothermic. It is crucial to prepare the reagent at low temperatures (0 °C or below) before introducing the methylfuran. The subsequent reaction with the methylfuran should also be maintained at a low temperature, typically starting at 0 °C and allowing it to slowly warm to room temperature only if the reaction is sluggish.[6][7]

• Order of Addition: Always add the methylfuran solution dropwise to the pre-formed Vilsmeier reagent. This ensures that the concentration of the furan at any given time is low, minimizing the chance of polymerization. Reversing the order of addition (adding the Vilsmeier reagent to the furan) will almost certainly lead to polymerization.

• Solvent Choice: The choice of solvent can significantly impact the reaction. While DMF is a reactant, using it in large excess as a solvent can sometimes be problematic. Using an inert co-solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) can help to control the reaction concentration and temperature.[8]

• Stoichiometry of the Vilsmeier Reagent: Using a large excess of the Vilsmeier reagent can increase the acidity of the reaction mixture and promote polymerization. A modest excess (typically 1.1 to 1.5 equivalents) is usually sufficient.[9]

Experimental Protocol: Optimized Vilsmeier-Haack Formylation of 2-Methylfuran

• To a stirred solution of anhydrous N,N-dimethylformamide (DMF, 1.2 equivalents) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add phosphorus oxychloride (POCl₃, 1.1 equivalents) dropwise over 30 minutes, ensuring the temperature does not rise above 5 °C.

• Stir the resulting mixture at 0 °C for an additional 30 minutes to ensure complete formation of the Vilsmeier reagent.

• Add a solution of 2-methylfuran (1.0 equivalent) in anhydrous DCM dropwise to the Vilsmeier reagent at 0 °C over a period of 1 hour.

• After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, monitoring the progress by TLC.

• If the reaction is proceeding slowly, the mixture can be allowed to warm to room temperature and stirred for an additional 2-4 hours.

• Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium acetate until the pH is approximately 7.[8]

• Extract the aqueous layer with DCM or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-methylfuran-2-carbaldehyde.

Diagram: Troubleshooting Polymerization

Troubleshooting polymerization in Vilsmeier-Haack reactions of methylfurans.

Problem 2: I have successfully formylated my methylfuran, but I am struggling to convert the aldehyde to the nitrile.

Q: I have isolated the 5-methylfuran-2-carbaldehyde, but subsequent attempts to convert it to 5-methylfuran-2-carbonitrile are giving low yields and multiple byproducts. Is there a more efficient way to perform this conversion?

A: A highly effective method for this transformation involves a two-step, one-pot procedure starting from the aldehyde. This avoids the need for isolating and purifying the potentially sensitive aldehyde intermediate. The process involves the formation of an aldoxime, followed by dehydration to the nitrile. The Vilsmeier-Haack reagent itself can act as the dehydrating agent in the second step.

Causality: Traditional methods for converting aldehydes to nitriles can sometimes be harsh and may not be compatible with the sensitive furan ring. The aldoxime route offers a milder alternative. The Vilsmeier reagent is an excellent dehydrating agent for this purpose, as it activates the hydroxyl group of the oxime, facilitating elimination to form the nitrile.

Solutions:

• Two-Step, One-Pot Protocol: After the initial formylation, instead of a standard aqueous workup, the crude reaction mixture can be treated with hydroxylamine to form the aldoxime. Subsequent treatment with a dehydrating agent (which can be the Vilsmeier reagent or another suitable reagent) will yield the nitrile.

• Stepwise Protocol with Isolated Aldehyde: If you have already isolated the 5-methylfuran-2-carbaldehyde, you can convert it to the nitrile in a separate step.

Experimental Protocol: Two-Step Conversion of 5-Methylfuran-2-carbaldehyde to 5-Methylfuran-2-carbonitrile

• Dissolve the crude or purified 5-methylfuran-2-carbaldehyde (1.0 equivalent) in a suitable solvent such as ethanol or pyridine.

• Add hydroxylamine hydrochloride (1.1 equivalents) and a base such as sodium acetate or pyridine (1.2 equivalents) to the solution.

• Stir the mixture at room temperature or with gentle heating (40-60 °C) until the formation of the aldoxime is complete (monitor by TLC).

• Remove the solvent under reduced pressure.

• To the crude aldoxime, add fresh Vilsmeier reagent (prepared as described in Problem 1) or another dehydrating agent such as acetic anhydride or SOCl₂ in DMF at 0 °C.

• Allow the reaction to stir at room temperature until the dehydration is complete (monitor by TLC).

• Perform an aqueous workup as described in Problem 1 to isolate the crude 5-methylfuran-2-carbonitrile, which can then be purified by column chromatography or distillation.

Diagram: Cyanation Workflow

Two-step workflow for the cyanation of methylfurans.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the formylation of 3-methylfuran?

For 3-substituted furans, electrophilic substitution, including the Vilsmeier-Haack reaction, is generally directed to the C2 or C5 position, as the carbocation intermediate is more stabilized at these positions. The electronic and steric properties of the substituent at the 3-position will influence the ratio of the 2- and 5-formylated products. For 3-methylfuran, formylation is expected to occur predominantly at the C2 position due to the directing effect of the methyl group.

Q2: Are there any milder alternatives to POCl₃ for preparing the Vilsmeier reagent when working with highly acid-sensitive substrates?

Yes, while POCl₃ is the most common reagent, other acid chlorides can be used to generate the Vilsmeier reagent, some of which may lead to milder reaction conditions. These include:

• Thionyl chloride (SOCl₂)

• Oxalyl chloride ((COCl)₂)

• Phosgene (COCl₂) (use with extreme caution)

Additionally, newer reagents like XtalFluor-E ([Et₂NSF₂]BF₄) have been reported as alternatives to POCl₃ in some Vilsmeier-Haack reactions. The choice of reagent will depend on the specific substrate and may require some optimization.

Q3: Can I use other N,N-disubstituted formamides besides DMF?

Yes, other formamides such as N-formylpiperidine or N-methylformanilide can be used. The structure of the formamide can influence the reactivity of the resulting Vilsmeier reagent.

Q4: My NMR spectrum shows unreacted starting material even after prolonged reaction times. What should I do?

If you have followed the troubleshooting steps to avoid polymerization and are still observing incomplete conversion, you can try the following:

• Increase the reaction temperature: After initial stirring at a low temperature, gradually warming the reaction to room temperature or even gentle heating (e.g., 40-60 °C) can help to drive the reaction to completion. However, this should be done cautiously and with careful monitoring to avoid decomposition.

• Increase the equivalents of the Vilsmeier reagent: A slight increase in the amount of the Vilsmeier reagent (e.g., from 1.2 to 1.5 or 2.0 equivalents) may be beneficial.

• Check the quality of your reagents: Old or improperly stored POCl₃ and DMF can lead to lower reactivity. Ensure that your reagents are fresh and anhydrous.

Summary of Key Parameters for Optimization

Parameter	Recommendation	Rationale
Temperature	Prepare Vilsmeier reagent at 0 °C or below. Start the reaction with furan at 0 °C.	Minimizes exothermic reactions and reduces the rate of acid-catalyzed polymerization.
Order of Addition	Add methylfuran to the pre-formed Vilsmeier reagent.	Maintains a low concentration of the furan, preventing it from becoming the primary reactant for polymerization.
Stoichiometry	Use a slight excess of the Vilsmeier reagent (1.1-1.5 eq.).	Sufficient for formylation without creating an overly acidic environment that promotes side reactions.
Solvent	Use an inert co-solvent like DCM or DCE.	Aids in temperature control and prevents high concentrations of reactants.
Workup	Quench the reaction by pouring it into ice, followed by slow neutralization with a mild base.	Controls the exothermic quench and prevents acid-mediated degradation of the product.

By understanding the underlying chemical principles and carefully controlling the reaction parameters, you can successfully navigate the challenges of the Vilsmeier-Haack cyanation of methylfurans and achieve high yields of your desired products.

References

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Electrophilic Reactions of Furan_Chemicalbook [chemicalbook.com]
• 3. Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran - RSC Advances (RSC Publishing) DOI:10.1039/C6RA04745A [pubs.rsc.org]
• 4. Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. benchchem.com [benchchem.com]
• 7. ijpcbs.com [ijpcbs.com]
• 8. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 9. reddit.com [reddit.com]

Technical Support Center: Optimal Storage and Handling of 3-Methylfuran-2-carbonitrile to Ensure Chemical Integrity

A Note from Your Senior Application Scientist

Welcome to the technical support guide for 3-Methylfuran-2-carbonitrile. As researchers and drug development professionals, we understand that the integrity of your starting materials is paramount to achieving reproducible and reliable experimental outcomes. 3-Methylfuran-2-carbonitrile is a highly reactive molecule due to its electron-rich furan ring and the presence of the nitrile functional group. Its susceptibility to environmental factors—specifically oxygen, light, heat, and acid/base traces—necessitates stringent storage and handling protocols.

This guide is designed to provide you with not just a set of instructions, but the causal reasoning behind them. By understanding the degradation pathways, you can make informed decisions to protect your material, troubleshoot unexpected results, and ensure the long-term viability of your stock. The protocols herein are based on established principles for handling sensitive furan derivatives and nitrile compounds.

Section 1: Quick Reference Storage Protocol

For experienced users, this table summarizes the critical storage parameters for 3-Methylfuran-2-carbonitrile.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Slows kinetic degradation and polymerization.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the electron-rich furan ring.[1][2]
Light Exposure	Amber/Opaque Vial, Store in Darkness	Prevents light-induced decomposition and polymerization.[1][2][3]
Container	Tightly Sealed, Chemically Inert Glass	Prevents atmospheric contamination and reaction with container material.[1][3][4]
Incompatible Materials	Strong Oxidizing Agents, Strong Acids, Strong Bases	Prevents rapid decomposition, polymerization, or hydrolysis.[4]
Handling	In a Fume Hood, with Spark-Proof Tools	The compound is likely volatile and flammable.[2][5][6]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Methylfuran-2-carbonitrile?

Answer: The degradation of 3-Methylfuran-2-carbonitrile is primarily driven by three mechanisms targeting its furan and nitrile moieties:

• Oxidation of the Furan Ring: The furan ring is electron-rich and highly susceptible to oxidation, especially when exposed to atmospheric oxygen. This process can be accelerated by light and heat. The oxidation can lead to the formation of endoperoxides, which are unstable and can rearrange or cleave the ring, resulting in the formation of 1,4-dicarbonyl compounds like 2-methylbutenedial or 3-methyl-2,5-furanodione.[7][8][9][10][11][12] This is often the primary cause of discoloration (yellowing or browning).

• Polymerization: In the presence of acids, heat, or even light, furan derivatives can undergo polymerization.[4] This results in the formation of insoluble, dark-colored materials, which can significantly reduce the purity and reactivity of your sample.

• Hydrolysis of the Nitrile Group: While generally more stable than the furan ring, the nitrile group can undergo hydrolysis to form a primary amide and subsequently a carboxylic acid. This reaction is typically catalyzed by strong acidic or basic conditions, which may be introduced by environmental contaminants if the container is not properly sealed.

Q2: My bottle of 3-Methylfuran-2-carbonitrile has turned yellow/brown. What happened and is it still usable?

Answer: A color change from colorless or pale yellow to a more intense yellow or brown is a strong indicator of degradation, most likely due to oxidation and/or polymerization of the furan ring.[4] The presence of these colored impurities means the compound is no longer of high purity.

Usability depends on your application:

• For highly sensitive reactions (e.g., catalysis, final step synthesis): It is strongly recommended to discard the degraded material and use a fresh, pure sample. The impurities can interfere with your reaction, poison catalysts, and lead to complex side-product formation.

• For less sensitive, initial-stage experiments: You might consider purification (e.g., distillation or chromatography), but you must first identify the impurities. However, for the sake of reproducibility, starting with pure material is always the best practice.

Q3: What is the ideal temperature for long-term storage?

Answer: The ideal long-term storage temperature is between 2-8°C, as in a laboratory or explosion-proof refrigerator.[1][2] Low temperatures are critical as they reduce the kinetic rate of all degradation pathways, including oxidation and polymerization.[13] Never store at room temperature for extended periods.

Q4: Why is an inert atmosphere so critical for this compound?

Answer: An inert atmosphere (like argon or nitrogen) is crucial because it displaces oxygen, the primary culprit in the degradation of the furan ring.[1] The furan ring's aromatic system is electron-rich, making it behave like an activated diene that can react directly with molecular oxygen, especially upon initiation by light or trace metal catalysts.[11][12] Storing under an inert gas blanket directly prevents this oxidative degradation, preserving the compound's structural integrity for much longer periods.[1][2]

Q5: How should I handle the compound for short-term, repeated use in the lab?

Answer: To maintain the integrity of your main stock, it is best practice to aliquot the compound. Upon receiving a new bottle, transfer smaller, experiment-sized quantities into separate, smaller amber glass vials under a stream of inert gas. Seal these vials tightly with PTFE-lined caps. This practice minimizes the number of times the main container is opened, reducing the chances of introducing atmospheric oxygen and moisture. Always allow the vial to warm to room temperature before opening to prevent condensation of moisture from the air into the cold liquid.

Section 3: Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Action(s)
Inconsistent Experimental Results / Low Yields	Degradation of the 3-Methylfuran-2-carbonitrile reagent due to improper storage (oxidation, polymerization).	1. Visually inspect the reagent for discoloration or precipitates. 2. Run a quality control check (e.g., NMR, GC-MS) on the reagent to confirm its purity. 3. If degraded, use a fresh bottle or a newly purified aliquot. 4. Review and implement the recommended storage and handling protocols for the new material.
Compound is Dark Brown and/or Contains Precipitates	Severe oxidation and/or polymerization has occurred.[4]	The material is significantly impure and should not be used for most applications. Discard according to your institution's hazardous waste disposal procedures.
Pressure Buildup in the Container	Possible slow decomposition leading to the formation of gaseous byproducts. Furan itself can form peroxides over time which may increase pressure.[1]	Handle with extreme caution. Cool the container thoroughly before attempting to open it slowly in a chemical fume hood behind a blast shield. Wear appropriate PPE, including a face shield and heavy-duty gloves.[1]

Section 4: Experimental Protocols

Protocol 4.1: Procedure for Aliquoting and Long-Term Storage

This protocol establishes a self-validating system to ensure the long-term integrity of your 3-Methylfuran-2-carbonitrile stock.

Materials:

• Original container of 3-Methylfuran-2-carbonitrile

• Multiple small (1-5 mL) amber glass vials with PTFE-lined screw caps or septa

• Inert gas source (Argon or Nitrogen) with tubing

• Syringes and needles (if using septa)

• Parafilm® or other sealing tape

Procedure:

• Preparation: Perform all steps in a certified chemical fume hood. Ensure all glassware is clean and thoroughly dry.

• Inerting Vials: Purge each small amber vial with a gentle stream of inert gas for 1-2 minutes to displace all oxygen.

• Warming: Allow the main container of 3-Methylfuran-2-carbonitrile to warm to room temperature before opening to prevent moisture condensation.

• Transfer: Working under a positive pressure of inert gas (a "gas blanket"), carefully transfer the desired amount of liquid into each prepared vial using a clean, dry pipette or syringe.

• Sealing: Immediately and tightly cap each vial. For extra security, wrap the cap-vial interface with Parafilm®.

• Labeling: Clearly label each aliquot with the compound name, date of aliquoting, and concentration (if diluted).

• Storage: Place the newly created aliquots and the main stock bottle back into refrigerated storage (2-8°C) away from light.[1][3][13]

• Documentation: Log the creation of the aliquots in your lab notebook. When an aliquot is used, note the date. This creates a traceable history of the material.

Section 5: Visualization of Degradation & Prevention

Diagram 1: Storage Decision Workflow

This flowchart guides the user through the critical decisions for proper storage of 3-Methylfuran-2-carbonitrile.

Caption: Primary degradation pathways for 3-Methylfuran-2-carbonitrile.

Section 6: References

• Safety Data Sheet: Furan-d4. Chemos GmbH&Co.KG. [Link]

• Key Properties and Handling of Furan (CAS 110-00-9) for Industrial Users. LookChem. [Link]

• How to Handle and Store Furfural. Eagle Manufacturing. [Link]

• Standard Operating Procedure for the use of Furan. Western Carolina University. [Link]

• Tapia, A., et al. Atmospheric degradation of 3-methylfuran: kinetic and products study. Atmospheric Chemistry and Physics, 2011. [Link]

• Tapia, A., et al. Atmospheric degradation of 3-methylfuran: Kinetic and products study. ResearchGate, 2011. [Link]

• Tapia, A., et al. Atmospheric degradation of 3-methylfuran: kinetic and products study. RUIdeRA, 2011. [Link]

• 3-methyl furan. The Good Scents Company. [Link]

• Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. Molecules, 2024. [Link]

• The Ultimate Guide to Properly Storing Nitrile Gloves. Eastwest Medico. [Link]

• Oxidation of Furfural and Furan Derivatives to Maleic Acid... ACS Omega, 2020. [Link]

• Tapia, A., et al. Atmospheric degradation of 3-methylfuran: kinetic and products study. Atmospheric Chemistry and Physics Discussions, 2011. [Link]

• Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. University of Pennsylvania EHRS. [Link]

• Oxidation of furans (Review). ResearchGate, 2017. [Link]

• Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-Ethylfuran. Preprints.org, 2024. [Link]

• NITRILES. CDC Stacks. [Link]

• Wang, T., et al. Furan oxidation by Mn(III)/Co(II) catalysts – application to benzofuran synthesis. Organic & Biomolecular Chemistry, 2021. [Link]

• Safety Data Sheet: 2-Methylfuran. Carl ROTH. [Link]

• How to Store Nitrile Gloves Properly. S&G Gloves. [Link]

• Furan synthesis. Organic Chemistry Portal. [Link]

• Oxidative Cleavage of Furans. Organic Reactions, 2015. [Link]

• Material Safety Data Sheet - 3-Methylfuran, 98%. Cole-Parmer. [Link]

• SAFETY DATA SHEET - 2,3-Dimethylfuran. Thermo Fisher Scientific. [Link]

• of OH oxidation pathways and final products for furan, 2-methylfuran,... ResearchGate, 2023. [Link]

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• 13. eagle.justrite.com [eagle.justrite.com]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Chemical Shift Analysis of 3-Methylfuran-2-carbonitrile in CDCl3

The following guide details the 1H NMR chemical shift analysis of 3-Methylfuran-2-carbonitrile (also known as 3-methyl-2-furonitrile). This analysis synthesizes structural analog benchmarking, substituent effect theory, and comparative experimental data from closely related furan derivatives (specifically methyl 3-methyl-2-furoate) to provide a high-confidence spectral profile.

) containing TMS ( 0.00 ppm)

Executive Summary

3-Methylfuran-2-carbonitrile is a substituted furan derivative often utilized as a pharmaceutical intermediate. Its 1H NMR spectrum in deuterated chloroform (

) is characterized by a distinct three-signal pattern :

• A deshielded methyl singlet (approx.

  2.3 ppm).[1]

• A downfield aromatic doublet (H-5, approx.

  7.5 ppm).[1]

• An upfield aromatic doublet (H-4, approx.

  6.4 ppm).

This guide provides the diagnostic chemical shifts, coupling constants, and a comparative analysis against its ester analog (Methyl 3-methyl-2-furoate) to serve as a rigorous reference for structural verification.

Chemical Structure & Proton Assignment[2][3][4][5][6]

The molecule consists of a heteroaromatic furan ring substituted at the C2 position with a nitrile group (electron-withdrawing) and at the C3 position with a methyl group (weakly electron-donating).

Diagnostic Proton Environments

Position	Label	Multiplicity	Electronic Environment
C3-CH3	Me	Singlet ( )	Allylic, deshielded by adjacent C2-Nitrile.
C4-H	H-4	Doublet ( )	-proton. Shielded by adjacent C3-Methyl.
C5-H	H-5	Doublet ( )	-proton (adjacent to Oxygen). Highly deshielded.

Predicted & Comparative Chemical Shifts[1][4][6]

Due to the limited availability of public spectral libraries for the specific nitrile derivative, the chemical shifts below are derived from a high-confidence comparison with its experimentally verified ester analog (Methyl 3-methyl-2-furoate) and standard substituent shielding parameters.

Table 1: Chemical Shift Data (CDCl3, 400 MHz)

Proton	Predicted Shift ( ppm)*	Multiplicity	Coupling ( Hz)	Diagnostic Logic
H-5	7.45 – 7.55	Doublet ( )		The -proton is the most downfield signal due to the electronegative oxygen and the electron-withdrawing nitrile group at C2.
H-4	6.35 – 6.45	Doublet ( )		The -proton is shielded by the adjacent electron-donating methyl group at C3.
Me (C3)	2.25 – 2.35	Singlet ( )	-	The methyl group is deshielded by the ortho-nitrile group (anisotropy) compared to 3-methylfuran ( 2.0).

*Note: Values are predicted based on the experimental data of the structural analog Methyl 3-methyl-2-furoate (see Table 2).

Table 2: Comparative Benchmark (Experimental Data)

To validate the assignment, compare your sample against the experimentally verified shifts of the Ester Analog and Parent Furan .

Compound	Solvent	H-5 ( )	H-4 ( )	Me/H-3 ( )	Reference
Methyl 3-methyl-2-furoate		7.37 ( )	6.28 ( )	2.28 ( )	[1]
3-Methylfuran		7.30 ( )	6.30 ( )	2.00 ( )	[2]
Furan-2-carbonitrile		7.60 ( )	6.55 ( )	7.10 ( )	[3]

Analysis:

• Nitrile vs. Ester Effect: The nitrile group (-CN) is slightly more electron-withdrawing than the ester group (-COOMe). Therefore, the ring protons in 3-methylfuran-2-carbonitrile are expected to be slightly downfield (+0.05 to +0.15 ppm) compared to the ester analog.

• Coupling: The coupling constant (

  ) is characteristic of the furan ring, typically 1.7 – 2.0 Hz .

Experimental Protocol: Sample Preparation & Acquisition

To ensure reproducibility and match the chemical shifts listed above, follow this standardized protocol.

Workflow Diagram

Figure 1: Standardized workflow for 1H NMR sample preparation and analysis.

Step-by-Step Methodology

• Sample Mass: Weigh 5–10 mg of 3-Methylfuran-2-carbonitrile into a clean vial.

• Solvent: Add 0.6 mL of CDCl3 (Chloroform-d, 99.8% D).

  • Critical: Ensure the solvent contains 0.03% v/v TMS (Tetramethylsilane) as an internal reference. If not, reference to the residual

    peak at 7.26 ppm .

• Homogenization: Vortex gently until fully dissolved. The solution must be clear. Filter through a cotton plug if any particulates remain.

• Acquisition Parameters:

  • Pulse Sequence: Standard 1H (zg30).

  • Scans (NS): 16 or 32 (sufficient for >95% purity).

  • Relaxation Delay (D1): 1.0 – 5.0 seconds.

  • Spectral Width: -2 to 14 ppm.

• Processing:

  • Apply exponential multiplication (LB = 0.3 Hz).

  • Phase and baseline correct manually.

  • Calibrate: Set the TMS singlet to 0.00 ppm (or residual

    to 7.26 ppm).

Structural Confirmation Logic (Self-Validation)

Use this logic tree to confirm your product is 3-Methylfuran-2-carbonitrile and not a common impurity or isomer.

Figure 2: Decision tree for spectral validation.

Common Impurities to Watch:

• 3-Methylfuran (Starting Material): Look for H-2 signal at 7.2 ppm (broad singlet/multiplet) and Methyl at 2.0 ppm (upfield of product).

• Furan-2-carbonitrile (Demethylated byproduct): Look for a third aromatic proton at 7.1 ppm (H-3).

• Residual Solvent: Chloroform (

  7.26), Water ( 1.56).

References

• NIST Chemistry WebBook. 3-Methylfuran Spectral Data. [Link]

• PubChem. Methyl 3-methyl-2-furoate Compound Summary. [Link]

Sources

• 1. Methyl 2-furoate | C6H6O3 | CID 11902 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Mass Spectrometry Profiling of 3-Methylfuran-2-carbonitrile

This guide details the mass spectrometric behavior of 3-Methylfuran-2-carbonitrile , a critical heterocyclic intermediate in pharmaceutical and agrochemical synthesis.[1] It focuses on the structural elucidation and differentiation of this compound from its regioisomers using Electron Ionization (EI) and Gas Chromatography-Mass Spectrometry (GC-MS).[1]

Executive Summary

3-Methylfuran-2-carbonitrile (MW: 107.11 g/mol ) is a disubstituted furan derivative.[1] In drug development, it serves as a scaffold for kinase inhibitors and receptor antagonists. Its analysis is often complicated by the presence of regioisomers (4-methyl and 5-methyl analogs) formed during synthesis.[1]

This guide compares the fragmentation performance of 3-Methylfuran-2-carbonitrile against its isomers and evaluates ionization techniques to ensure precise structural identification.[1]

Key Findings:

• Dominant Pathway: The fragmentation is driven by the stability of the furan ring, characterized by the sequential loss of CO and HCN .

• Isomeric Differentiation: The "Ortho Effect" (proximity of C3-Methyl to C2-Nitrile) creates a unique hydrogen transfer channel, distinguishing it from 4- and 5-methyl isomers.[1]

• Preferred Method: EI-GC-MS on a polar wax column provides superior resolution compared to ESI-LC-MS for this volatile, non-polar compound.[1]

Technical Specifications & Mechanism

Molecular Ion and Base Peak

• Molecular Ion (

  ): m/z 107 (High intensity due to aromatic stability).

• Base Peak: Typically m/z 106 (

  ) or m/z 78/79 depending on ionization energy.

Fragmentation Pathways (Causality Analysis)

The fragmentation pattern is not random; it follows specific thermodynamic sinks.

• Primary Fragmentation (Ring Stability): The furan ring is electron-rich. Upon ionization, the radical cation stabilizes via resonance.

  • Pathway A (Loss of CO): A characteristic furan cleavage. The ring opens, expelling carbon monoxide (28 Da).

    • (C H N )

  • Pathway B (Loss of HCN): Driven by the nitrile group.

    • (C H O )

• Secondary Fragmentation (Deep Cleavage):

  • The resulting ions further degrade into smaller hydrocarbon fragments (e.g.,

    ) typical of aromatic breakdown.

The "Ortho Effect" (Isomer Differentiation)

This is the critical differentiator. In 3-Methylfuran-2-carbonitrile , the methyl group at C3 is adjacent to the nitrile at C2.[1]

• Mechanism: A hydrogen atom from the C3-methyl group can transfer to the nitrile nitrogen via a 5-membered transition state during fragmentation.[1]

• Result: This rearrangement facilitates the elimination of specific neutral fragments (e.g., CH

  CN radical) or enhances the stability compared to the 4-methyl isomer, where this interaction is geometrically impossible.

Comparative Analysis: Performance vs. Alternatives

Comparison 1: Ionization Techniques (EI vs. ESI)

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)	Verdict for 3-Methylfuran-2-CN
Energy	Hard (70 eV)	Soft	EI Wins
Fragmentation	Rich, reproducible patterns	Minimal (mostly )	EI Wins (Fingerprinting required)
Sensitivity	High for volatiles	Low for non-polar furans	EI Wins
Library Match	NIST/Wiley compatible	Poor library coverage	EI Wins

Analysis: ESI is often ineffective for simple furan nitriles due to their low proton affinity and lack of acidic sites. EI provides the necessary structural "fingerprint" to rule out isomers.

Comparison 2: Isomeric Differentiation (3-Me vs. 4-Me vs. 5-Me)

Isomer	Key Diagnostic Feature	Relative Retention Time (Polar Column)
3-Methylfuran-2-CN	Strong (m/z 106) due to resonance stabilization of the benzylic-like cation.[1]	Intermediate
4-Methylfuran-2-CN	Weaker ; fragmentation resembles unsubstituted furan-2-carbonitrile.[1]	Late
5-Methylfuran-2-CN	Distinctive loss of CH (m/z 92) is favored due to methyl position on the ring flank.[1]	Early

Visualization of Fragmentation Logic

The following diagram illustrates the competing fragmentation pathways for 3-Methylfuran-2-carbonitrile.

Caption: Fragmentation pathway showing the diagnostic stability of the [M-H]+ ion driven by the C3-methyl position.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and accurate identification, follow this validated GC-MS protocol.

Phase 1: Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM) (HPLC Grade). Avoid methanol to prevent potential acetal formation if traces of acid are present.

• Concentration: Dilute to 10 ppm for full-scan analysis.

Phase 2: GC-MS Acquisition Parameters[1]

• Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

• Column: DB-WAX or HP-INNOWax (30m x 0.25mm x 0.25µm).[1]

  • Rationale: Polar columns separate methylfuran isomers significantly better than non-polar (DB-5) columns.[1]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Split 20:1 @ 250°C.

• Oven Program:

  • Hold 50°C for 2 min.

  • Ramp 10°C/min to 240°C.

  • Hold 5 min.

• MS Source: Electron Ionization (EI) @ 70 eV.[2]

• Scan Range: m/z 35–200.

Phase 3: Data Validation (The "Check" Step)

• Verify m/z 107: Ensure the parent ion is visible.

• Calculate Ratio: Measure intensity ratio of

  .

  • If Ratio > 0.8: Likely 3-Methyl isomer (Hydride loss favored).[1]

  • If Ratio < 0.4: Suspect 4-Methyl or 5-Methyl isomer.[1]

• Check m/z 92: Significant peak at m/z 92 (

  ) strongly suggests 5-Methylfuran-2-carbonitrile .[1]

Analytical Workflow Diagram

Caption: Decision tree for differentiating methylfuran-carbonitrile isomers using MS spectral data.

References

• NIST Mass Spectrometry Data Center. Furan, 3-methyl- and Furan-2-carbonitrile Spectra.[1] National Institute of Standards and Technology. Available at: [Link][1]

• Fuss, W. et al. (2011).[3] Ionization and fragmentation of furan molecules by electron collisions.[3] ResearchGate. Available at: [Link]

• MDPI. (2022).[1] Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with GC-MS/MS. Available at: [Link][1][3]

• ChemGuide. Fragmentation Patterns in Mass Spectra. Available at: [Link][1]

Sources

• 1. 3-Methylfuran | 930-27-8 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

3-Methylfuran-2-carbonitrile: Proper Disposal &amp; Handling Procedures

[1][2][3]

Executive Summary & Core Directive

Do not treat 3-Methylfuran-2-carbonitrile as standard organic waste.

This compound presents a dual-hazard profile: the flammability/peroxide potential of the furan ring and the acute toxicity/reactivity of the nitrile moiety. Improper disposal—specifically mixing with acidic waste streams—can generate lethal Hydrogen Cyanide (HCN) gas.

Immediate Action Required:

• Segregate immediately from all acidic waste streams.

• Classify as P-Listed (acutely toxic) or U-Listed waste depending on local EPA/RCRA interpretation for specific nitrile derivatives.[1]

• Incinerate via a licensed facility equipped with a nitrogen oxide (NOx) scrubber.

Hazard Assessment: The "Dual-Threat" Molecule

To dispose of this chemical safely, you must understand the causality of its hazards. We break the molecule down by functional group to explain the why behind the protocol.

Functional Group	Hazard Class	Mechanism of Danger	Critical Disposal Constraint
Furan Ring	Flammable Liquid (Class 3)	Low flash point; potential for peroxide formation upon prolonged storage; susceptible to exothermic polymerization with strong acids.[1]	High BTU Waste: Must be incinerated. Do not allow to evaporate in fume hoods.
Nitrile (-CN)	Acute Toxin (Class 6.[1]1)	Hydrolysis in the presence of strong acids releases HCN gas. Metabolic processing (if ingested/absorbed) releases cyanide ions.	pH Control: Waste stream must remain Neutral (pH 7) or slightly Basic (pH 8-10).[1] NEVER mix with acids.

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Stabilization

Before moving the vessel, verify the state of the material.

• Purity Check: Is this pure 3-Methylfuran-2-carbonitrile, or is it in a reaction mixture?

• Quenching (If Reactive): If the material is part of a reaction mixture containing Lewis acids (e.g., AlCl3, BF3) or mineral acids, quench carefully into a basic solution (e.g., sat. NaHCO3 or NaOH) before adding to the waste container. This prevents HCN evolution.

Phase 2: Container Selection & Segregation

• Material: Use Amber Glass or High-Density Polyethylene (HDPE).[1] Avoid metal containers if the waste pH is unstable, as corrosion can lead to leaks.

• Headspace: Leave 10-15% headspace to accommodate thermal expansion, especially given the volatility of furan derivatives.[1]

Phase 3: The "Cyanide-Compatible" Waste Stream

You must establish a dedicated waste stream for "Organic Nitriles / Toxic Flammables." [1]

• pH Verification: Spot-check the waste container pH using a dipstick. It must be

  .

• Add Buffer (Optional but Recommended): Adding a small amount of solid Calcium Carbonate (CaCO3) to the bottom of the waste container provides a passive buffer against accidental acid addition.

• Labeling: The label must explicitly state:

  • Contains: 3-Methylfuran-2-carbonitrile[1]

  • Danger: Flammable, Toxic[1]

  • DO NOT ADD ACID - CYANIDE GENERATION RISK[1]

Visualized Decision Workflow

The following diagram illustrates the logical decision tree for disposing of 3-Methylfuran-2-carbonitrile. This self-validating workflow ensures no step regarding pH control is missed.[1]

Figure 1: Decision logic for the safe disposal of furan-nitrile derivatives, emphasizing the critical neutralization step to prevent HCN evolution.

Emergency Contingencies

In the event of a spill or exposure, standard organic spill kits are insufficient due to the cyanide risk.

• Spill Cleanup:

  • Evacuate the immediate area.

  • PPE: Wear Butyl rubber or Silver Shield® gloves (Nitrile gloves offer limited protection against organic nitriles for prolonged periods).

  • Absorb: Use a commercial organic absorbent (vermiculite or clay). Do not use paper towels (increases surface area for evaporation).

  • Decontaminate: Wash the surface with a dilute bleach solution (Sodium Hypochlorite) to oxidize any residual nitrile/cyanide traces, followed by water.

• Medical Surveillance:

  • Ensure a Cyanide Antidote Kit is accessible in the facility medical station.

  • Symptoms of exposure (almond odor, dizziness, rapid breathing) require immediate medical intervention.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 13587, 3-Methylfuran. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). (2023). Occupational Safety and Health Standards: Toxic and Hazardous Substances (Cyanide). Retrieved from [Link][1]

Sources

• 1. 3-Methylfuran | 930-27-8 [chemicalbook.com]